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Compound of Interest

Compound Name:
2-(methylamino)-N-

propylacetamide

Cat. No.: B2394039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed predicted Nuclear Magnetic Resonance (NMR) spectroscopy

data for the compound 2-(methylamino)-N-propylacetamide. It also includes a

comprehensive experimental protocol for the acquisition of ¹H and ¹³C NMR spectra, intended

for the structural characterization and purity assessment of this and similar small molecules.

Predicted NMR Spectroscopy Data
Due to the absence of publicly available experimental NMR data for 2-(methylamino)-N-
propylacetamide, the following ¹H and ¹³C NMR data have been predicted based on

established chemical shift principles and correlation tables. These tables provide a guide for

the expected spectral features of the molecule.

Chemical Structure and Atom Numbering
The chemical structure of 2-(methylamino)-N-propylacetamide is presented below, with

atoms numbered for clear assignment of the predicted NMR signals.
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N-Propyl Group Amide Linkage Methylamino Group

C1 ~0.9 ppm t C2 ~1.5 ppm sextJ ≈ 7.0 Hz C3 ~3.2 ppm qJ ≈ 7.0 Hz N1-H ~7.0-8.0 ppm br s C4=O ~172 ppm C5 ~3.3 ppm s N2-H ~1.5-2.5 ppm br s C6 ~2.4 ppm s
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Sample Preparation

Data Acquisition
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Weigh Sample

Dissolve in Deuterated Solvent

Transfer to NMR Tube

Insert Sample into Spectrometer

Lock and Shim
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Fourier Transform
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Peak Picking and Integration
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To cite this document: BenchChem. [Application Notes and Protocols: NMR Spectroscopy of
2-(methylamino)-N-propylacetamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2394039#2-methylamino-n-propylacetamide-nmr-
spectroscopy-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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